Cas no 30271-38-6 (24-Hydroxycholesterol)

• Product Name: 24-Hydroxycholesterol
• CAS No: 30271-38-6
• MF: C₂₇H₄₆O₂
• MW: 402.652948856354
• CID: 1061606
• PubChem ID: 12302757
• Update Time: 2025-11-01

24-Hydroxycholesterol Chemical and Physical Properties

Names and Identifiers

• 24-Hydroxycholesterol
• cholest-5-ene-3β,24ξ-diol
• IOWMKBFJCNLRTC-GHMQSXNDSA-N
• MS-26875
• DB-292552
• 30271-38-6
• cholest-5-ene-3beta,24-diol
• SCHEMBL200705
• CHEBI:50515
• CS-6969
• G60941
• (3S,8S,9S,10R,13R,14S,17R)-17-[(2R)-5-hydroxy-6-methylheptan-2-yl]-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-ol
• AKOS040732270
• PD100217
• Q27122095
• HY-N2370
• Cholest-5-ene-3ss,24-diol; (3ss)-Cholest-5-ene-3,24-diol

• Inchi： 1S/C27H46O2/c1-17(2)25(29)11-6-18(3)22-9-10-23-21-8-7-19-16-20(28)12-14-26(19,4)24(21)13-15-27(22,23)5/h7,17-18,20-25,28-29H,6,8-16H2,1-5H3/t18-,20+,21+,22-,23+,24+,25?,26+,27-/m1/s1
• InChI Key： IOWMKBFJCNLRTC-GHMQSXNDSA-N
• SMILES： O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCC(C(C)C)O)CC[C@H]21

Computed Properties

• Exact Mass: 402.349780706g/mol
• Monoisotopic Mass: 402.349780706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Melting Point: 164 - 166°C
• Boiling Point: 513.1±23.0 °C at 760 mmHg
• Flash Point: 213.5±17.2 °C
• Vapor Pressure: 0.0±3.0 mmHg at 25°C

24-Hydroxycholesterol Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives

Additional information on 24-Hydroxycholesterol

24-Hydroxycholesterol: A Comprehensive Overview

24-Hydroxycholesterol (CAS No 30271-38-6) is a steroidal molecule that has garnered significant attention in the scientific community due to its role in cholesterol metabolism and its potential implications in various physiological and pathological processes. This compound, also referred to as 24-OH cholesterol, is a derivative of cholesterol with a hydroxyl group (-OH) at the 24th position of the steroid nucleus. The addition of this hydroxyl group plays a crucial role in its biological activity and functional properties.

The synthesis of 24-hydroxycholesterol involves the oxidation of cholesterol by specific enzymes, primarily cytochrome P450 oxidases. This process is a key step in the biosynthesis of bile acids, which are essential for lipid digestion and absorption. Recent studies have highlighted the importance of 24-hydroxycholesterol in maintaining lipid homeostasis and its potential role in modulating cellular signaling pathways. For instance, research published in *Nature Metabolism* has shown that 24-hydroxycholesterol can influence the activity of nuclear receptors, such as the liver X receptor (LXR), which are critical regulators of lipid metabolism.

In addition to its role in lipid metabolism, 24-hydroxycholesterol has been implicated in neurodegenerative diseases, particularly Alzheimer's disease (AD). Studies have demonstrated that elevated levels of 24-hydroxycholesterol in the brain are associated with amyloid-beta (Aβ) deposition and neuroinflammation, two hallmark features of AD. A groundbreaking study in *Cell Reports* revealed that 24-hydroxycholesterol can induce oxidative stress and mitochondrial dysfunction in neurons, further exacerbating neurodegenerative processes. These findings underscore the potential therapeutic value of targeting 24-hydroxycholesterol metabolism in AD treatment.

Another area of active research on 24-hydroxycholesterol is its involvement in cardiovascular diseases (CVDs). Emerging evidence suggests that this compound may contribute to atherosclerosis progression by promoting foam cell formation and vascular inflammation. A study published in *Circulation Research* demonstrated that 24-hydroxycholesterol can activate toll-like receptor 4 (TLR4), leading to pro-inflammatory responses in macrophages. These insights highlight the need for further investigation into the mechanisms by which 24-hydroxycholesterol influences cardiovascular health and its potential as a biomarker for CVD risk assessment.

The detection and quantification of 24-hydroxycholesterol have also been advanced through innovative analytical techniques. High-performance liquid chromatography (HPLC) coupled with mass spectrometry has enabled precise measurement of this compound in biological samples, facilitating large-scale epidemiological studies. Recent advancements in metabolomics have further enhanced our ability to profile 24-hydroxycholesterol levels across diverse populations, providing valuable insights into its role in human health and disease.

In conclusion, 24-hydroxycholesterol (CAS No 30271-38-6) is a multifaceted molecule with significant implications for lipid metabolism, neurodegenerative diseases, and cardiovascular health. Its unique biological properties and involvement in critical cellular processes make it an intriguing target for both basic research and therapeutic development. As our understanding of this compound continues to evolve, it is likely that novel applications and interventions will emerge, further solidifying its importance in the field of biomedical sciences.